Cas no 2171765-51-6 (2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}cyclobutyl)acetic acid
• CAS No: 2171765-51-6
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6597456
• PubChem ID: 165571714
• Update Time: 2025-05-21

2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}cyclobutyl)acetic acid
• 2171765-51-6
• 2-(3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]methyl}cyclobutyl)acetic acid
• EN300-1578092

• Inchi： 1S/C27H28N2O5/c1-2-7-24(26(32)28-15-18-12-17(13-18)14-25(30)31)29-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h1,3-6,8-11,17-18,23-24H,7,12-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： BRQJMEAIXMYROG-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(C(CC#C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}cyclobutyl)acetic acid

Introduction to 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}cyclobutyl)acetic acid (CAS No. 2171765-51-6)

2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}cyclobutyl)acetic acid (CAS No. 2171765-51-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Pentynoic Acid, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and pentynoic acid, and it plays a crucial role in the synthesis of various bioactive molecules and drug candidates.

The structure of 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}cyclobutyl)acetic acid is characterized by its unique combination of a cyclobutyl ring, an Fmoc protecting group, and an acetylene moiety. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect the amino group of amino acids, ensuring selective reactivity during the synthesis process. The acetylene functionality, on the other hand, provides a versatile handle for click chemistry reactions, particularly the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which is a powerful tool for bioconjugation and drug delivery applications.

Recent advancements in the field have highlighted the potential of Fmoc-Pentynoic Acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize peptidomimetics with enhanced stability and bioavailability. These peptidomimetics have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its applications in drug development, 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}cyclobutyl)acetic acid has also been explored for its use in imaging agents. The presence of the Fmoc group and the acetylene functionality allows for the conjugation of fluorescent dyes or radiolabels, making it a valuable tool in diagnostic imaging. A recent study in Bioconjugate Chemistry reported the successful synthesis of a fluorescent probe using this compound, which was used to visualize specific cellular targets with high sensitivity and selectivity.

The synthetic route for Fmoc-Pentynoic Acid involves several well-established chemical transformations. The key steps include the formation of the Fmoc derivative from fluorenylmethyloxycarbonyl chloride and an appropriate amine, followed by the introduction of the acetylene functionality through a suitable alkyne reagent. The cyclobutyl ring can be introduced via ring-closing metathesis (RCM) or other cyclization reactions. These synthetic strategies have been optimized to ensure high yields and purity, making 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}cyclobutyl)acetic acid readily available for research purposes.

The physical and chemical properties of Fmoc-Pentynoic Acid are well-documented. It is a white crystalline solid with a molecular weight of 453.53 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and dichloromethane (DCM). Its stability under various conditions has been studied extensively, and it has been found to be stable at room temperature when stored under inert conditions.

In conclusion, 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}cyclobutyl)acetic acid (CAS No. 2171765-51-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the synthesis of bioactive molecules, peptidomimetics, and imaging agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the field.